Cas no 2229561-88-8 (2,2-difluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid
• CAS No: 2229561-88-8
• MF: C₁₁H₁₀F₂O₅
• MW: 260.190910816193
• CID: 6070122
• PubChem ID: 165638432
• Update Time: 2025-06-14

2,2-difluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid
• EN300-1989678
• 2229561-88-8

• Inchi： 1S/C11H10F2O5/c1-16-7-3-9-8(17-5-18-9)2-6(7)4-11(12,13)10(14)15/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： YRMKBQHAWADPSN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=C2C(=CC=1OC)OCO2)F

Computed Properties

• Exact Mass: 260.04962974g/mol
• Monoisotopic Mass: 260.04962974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65Ų

Additional information on 2,2-difluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Propanoic Acid (CAS No. 2229561-88-8)

2,2-Difluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid (CAS No. 2229561-88-8) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoro and methoxy-dioxaindan moieties, contribute to its reactivity and bioactivity. Researchers are increasingly interested in this compound due to its potential as a building block for novel drug candidates, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

The compound's difluoro-propanoic acid backbone is a key focus in modern medicinal chemistry, as fluorinated molecules often exhibit enhanced metabolic stability and bioavailability. This aligns with current trends in drug discovery, where fluorine incorporation is a hot topic among researchers seeking to optimize drug-like properties. The 1,3-dioxaindan ring system further adds to its versatility, making it a valuable intermediate in synthetic organic chemistry.

In recent years, there has been growing interest in CAS 2229561-88-8 from both academic and industrial perspectives. Online search trends reveal frequent queries about its synthesis methods, spectral data (NMR, IR, MS), and potential applications. The compound's structural similarity to known bioactive molecules has sparked discussions about its possible use in developing treatments for metabolic disorders and neurological conditions, though these applications remain speculative without further research.

The physicochemical properties of 2,2-difluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid make it particularly interesting for formulation scientists. Its acidic nature and potential for salt formation are frequently searched topics, as these characteristics influence solubility and delivery options. The presence of both hydrogen bond donors and acceptors in its structure also contributes to its intermolecular interactions, a subject of considerable interest in crystal engineering and materials science.

From a synthetic chemistry standpoint, the difluoroacetic acid derivative moiety presents interesting challenges and opportunities. Recent publications have highlighted innovative approaches to similar structures, reflecting the compound's relevance in contemporary organic synthesis. The methoxy-dioxaindan portion of the molecule is particularly noteworthy, as this heterocyclic system appears in several natural products and pharmacologically active compounds.

Quality control and analytical characterization of CAS 2229561-88-8 are common concerns among potential users. Frequently searched terms include HPLC methods, purity standards, and stability data, indicating the practical considerations surrounding this compound. The fluorinated nature of the molecule requires specialized analytical techniques, which has led to increased interest in 19F NMR as a characterization tool for this and similar compounds.

Environmental and safety aspects of 2,2-difluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid are also subjects of inquiry, though available data suggests it doesn't fall under concerning regulatory categories. The compound's biodegradability and ecotoxicological profile are areas where additional research would be valuable, especially considering the growing emphasis on green chemistry principles in chemical development.

In the context of intellectual property, 2229561-88-8 appears in several patent applications, primarily as an intermediate in more complex synthetic routes. This patent activity reflects the compound's potential value in pharmaceutical development pipelines. The precise synthetic routes to this molecule and its derivatization potential are topics of particular interest to those monitoring chemical innovation trends.

The commercial availability of 2,2-difluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid varies by region, with search data showing strong interest in supplier information and bulk pricing. As with many specialty chemicals, questions about custom synthesis options and scale-up challenges are common among potential users in both research and development settings.

Looking forward, the scientific community's interest in fluorinated building blocks like this compound is likely to grow. The intersection of its structural features with current drug discovery priorities suggests it may play a role in addressing challenges such as target selectivity and drug resistance. However, as with any research chemical, thorough investigation of its properties and potential applications remains essential for realizing its full value to science and industry.